Cas no 895483-81-5 (N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide
• CAS No: 895483-81-5
• MF: C₁₈H₁₄N₂O₃S₂
• MW: 370.445361614227
• CID: 6278616
• PubChem ID: 7254700
• Update Time: 2025-07-14

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide
• AKOS008443698
• 895483-81-5
• SR-01000021451
• N-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide
• SR-01000021451-1
• N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(phenylthio)acetamide
• F2537-1164
• N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide

• Inchi： 1S/C18H14N2O3S2/c21-17(10-24-13-4-2-1-3-5-13)20-18-19-14(9-25-18)12-6-7-15-16(8-12)23-11-22-15/h1-9H,10-11H2,(H,19,20,21)
• InChI Key： HZSBXOQPQMRBCY-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2C=CC=CC=2)=O)=NC(=C1)C1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 370.04458466g/mol
• Monoisotopic Mass: 370.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide

Professional Introduction to N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide (CAS No. 895483-81-5)

N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 895483-81-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple heterocyclic rings, including a benzodioxole moiety and a thiazole ring, suggests that this compound may possess a range of interactions with biological targets, making it an intriguing candidate for further exploration.

The benzodioxole scaffold, also known as an oxygenated phenanthrene derivative, is well-documented for its role in various pharmacological applications. Its structural motif is frequently found in natural products and synthetic drugs, contributing to its biological relevance. Specifically, the 2H-1,3-benzodioxol-5-yl group in the compound's name highlights its connection to this pharmacologically significant scaffold. This particular arrangement of atoms within the benzodioxole ring can influence the compound's electronic properties and its ability to interact with biological systems.

Complementing the benzodioxole moiety is the thiazole ring, which is another heterocyclic component known for its broad spectrum of biological activities. Thiazole derivatives are widely recognized for their antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. In N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide, the thiazole ring is positioned such that it can potentially engage with various biological targets through hydrogen bonding or other non-covalent interactions.

The third key structural element in this compound is the phenylsulfanyl group attached to the acetamide moiety. This group introduces a phenolic sulfur atom that can participate in multiple types of interactions within biological environments. Phenylsulfanyl groups are commonly found in bioactive molecules due to their ability to enhance solubility and improve binding affinity to target proteins. The acetamide portion of the molecule further contributes to its potential pharmacological activity by providing a polar functional group that can interact with hydrophilic regions of biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of such complex molecules with biological targets more accurately. These tools have been instrumental in identifying novel drug candidates by simulating how molecules might bind to enzymes or receptors. In the case of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide, computational studies have suggested that its unique structural features may allow it to interact with several key enzymes involved in disease pathways.

One particularly promising area of investigation has been the potential application of this compound in oncology research. The combination of a benzodioxole moiety and a thiazole ring has been observed in several known antitumor agents. Researchers have hypothesized that these structural elements could contribute to inhibiting enzymes that are overexpressed in cancer cells or disrupting signaling pathways that promote tumor growth. Preliminary studies using cell-based assays have shown encouraging results regarding the compound's ability to induce apoptosis in certain cancer cell lines.

In addition to its potential oncological applications, N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide has also been explored for its antimicrobial properties. The presence of multiple heterocyclic rings and functional groups suggests that it may disrupt bacterial cell membranes or interfere with essential metabolic processes. Recent research has highlighted the increasing importance of developing new antimicrobial agents due to the rise of antibiotic-resistant strains. This compound represents a promising lead for further development in this area.

The synthesis of N-4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl-2-(phenylsulfanyl)acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of each new functional group must be carefully managed to ensure optimal yield and purity. Advanced synthetic techniques have been employed to construct the complex heterocyclic framework efficiently. These techniques include palladium-catalyzed cross-coupling reactions and multi-step sequences that allow for modular construction of the target molecule.

As research continues to uncover new applications for this compound, efforts are being made to optimize its synthesis for scalability and cost-effectiveness. Industrial-scale production will be crucial for advancing preclinical studies and eventually transitioning into clinical trials if promising results continue to emerge from laboratory research. Collaborative efforts between academic researchers and industrial partners are essential for bridging the gap between discovery and application.

The future directions for N-4-(2H-1,3-benzodioxol -5 - yl)-1 , 3 -thiazol - 2 - yl - 2 -( phen ylsulf anyl )acet amide include further exploration of its mechanism of action through both computational and experimental approaches . Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its potential therapeutic applications . Additionally , investigating analogues derived from this structure may reveal additional bioactive derivatives worth exploring .